N-[2-(dimethylamino)ethyl]-3-{[(4-methylphenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-3-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C18H23N3O3S/c1-14-7-9-17(10-8-14)25(23,24)20-16-6-4-5-15(13-16)18(22)19-11-12-21(2)3/h4-10,13,20H,11-12H2,1-3H3,(H,19,22)
• InChI Key: DZZXFNLNPWKZSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)NCCN(C)C
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

N-[2-(dimethylamino)ethyl]-3-{[(4-methylphenyl)sulfonyl]amino}benzamide, commonly known as DMSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.

Scientific Research Applications

DMSB has shown potential applications in various scientific research fields. One of the most promising areas of research is its use in cancer treatment. Studies have shown that DMSB inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, DMSB has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Mechanism of Action

The mechanism of action of DMSB involves its ability to inhibit the activity of specific enzymes involved in cell growth and proliferation. Specifically, DMSB targets the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDAC activity, DMSB promotes the expression of genes that induce apoptosis and inhibit cell growth, ultimately leading to the death of cancer cells.
Biochemical and Physiological Effects:
DMSB has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, DMSB has been shown to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases. Additionally, DMSB has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMSB is its high potency, making it effective at low concentrations. Additionally, DMSB is relatively easy to synthesize, making it a cost-effective candidate for drug development. However, one of the limitations of DMSB is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on DMSB. One potential area of research is the development of DMSB-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of DMSB and its potential applications in various scientific fields. Finally, the development of new synthesis methods for DMSB could lead to more cost-effective and efficient production methods.